Cas no 181289-37-2 ((3S)-3-cyano-5-methylhexanoic acid)

• Product Name: (3S)-3-cyano-5-methylhexanoic acid
• CAS No: 181289-37-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2783346
• PubChem ID: 9855540
• Update Time: 2025-05-25

(3S)-3-cyano-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-cyano-5-methylhexanoic acid
• DTXCID60382637
• (3s)-3-cyano-5-methyl hexanoic acid
• (S)-3-Cyano-5-methylhexanoic Acid; Hexanoic acid, 3-cyano-5-methyl-, (3S)-; Hexanoic acid, 3-cyano-5-methyl-, (S)-; (3S)-3-Cyano-5-methylhexanoic acid; (S)-3-Cyano-5-methylhexanoic acid
• 181289-37-2
• (S)-3-cyano-5-methylhexanoic acid
• MGWZYUMZVZMKTN-ZETCQYMHSA-N
• DTXSID70431807
• (S)-3-cyano-5-methylhexanoicacid
• SCHEMBL16576

• Inchi： 1S/C8H13NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-4H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： MGWZYUMZVZMKTN-ZETCQYMHSA-N
• SMILES： OC(C[C@@H](C#N)CC(C)C)=O

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.1Ų

Additional information on (3S)-3-cyano-5-methylhexanoic acid

(3S)-3-cyano-5-methylhexanoic acid: A Comprehensive Overview

Introduction to (3S)-3-cyano-5-methylhexanoic acid

Cas No. 181289-37-2, commonly referred to as (3S)-3-cyano-5-methylhexanoic acid, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a cyano group at the third carbon and a methyl group at the fifth carbon of a hexanoic acid backbone. The (S)-configuration at the third carbon adds another layer of complexity, making this compound a valuable subject for stereochemical studies.

Structural Analysis and Synthesis

The synthesis of (3S)-3-cyano-5-methylhexanoic acid involves a series of carefully designed organic reactions. The starting material is typically a suitable precursor, such as a bromoalkane or an alkyne, which undergoes cyanation to introduce the cyano group. Subsequent steps may include oxidation, reduction, or alkylation to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing costs and improving yields.

Chemical Properties and Reactivity

Cas No. 181289-37-2 exhibits interesting chemical properties due to the presence of both a carboxylic acid group and a cyano group. The carboxylic acid group imparts acidity, while the cyano group contributes to the compound's reactivity in various chemical transformations. For instance, the cyano group can undergo nucleophilic substitution or addition reactions, making it a versatile functional group in organic synthesis.

Applications in Biochemistry and Pharmacology

The compound has found applications in biochemistry, particularly in studies involving amino acids and their derivatives. The (S)-configuration at the third carbon is reminiscent of naturally occurring amino acids, suggesting potential roles in peptide synthesis or as building blocks for more complex biomolecules. Recent research has explored its use as a chiral catalyst in asymmetric synthesis, leveraging its unique stereochemistry to induce enantioselectivity in reactions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (3S)-3-cyano-5-methylhexanoic acid is crucial. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully assess its impact on aquatic life and soil microorganisms. Safety data indicates that it is not classified as a hazardous substance under current regulations, but proper handling procedures should still be followed to ensure workplace safety.

Conclusion and Future Directions

In conclusion, Cas No. 181289-37-2, or (3S)-3-cyano-5-methylhexanoic acid, is a multifaceted compound with applications spanning organic synthesis, biochemistry, and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to explore complex chemical transformations and biological systems. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly remain a focal point in scientific advancements.